Low-cost flexible textile electrocatalyst for overall water splitting†
Chemical Communications Pub Date: 2023-10-05 DOI: 10.1039/D3CC04506D
Abstract
Through the braidability of cotton fiber and the richness of surface functional groups, cotton fiber can be woven into any shape, and catalytically active centers can be stably anchored on the fibers. During the electrocatalytic overall water splitting (OWS) process, catalyst shedding and activity reduction can be effectively avoided.
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